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Compound of Interest

Compound Name: Dotriacontane

Cat. No.: B166350

For Researchers, Scientists, and Drug Development Professionals

Dotriacontane (C32H66), a long-chain n-alkane, is emerging from the realm of chemical
curiosities to become a molecule of significant interest across various industrial sectors. Its
unique physicochemical properties, primarily stemming from its long, saturated hydrocarbon
chain, make it a versatile component in applications ranging from advanced materials to
consumer products. This technical guide provides an in-depth exploration of the current and
potential industrial uses of dotriacontane, complete with summaries of its chemical and
physical properties, detailed experimental protocols for key applications, and visualizations of
relevant processes.

Core Properties of Dotriacontane

Dotriacontane is a white, waxy solid at room temperature, characterized by its high melting
and boiling points, low reactivity, and hydrophobicity. These properties are fundamental to its
industrial applications. A summary of its key quantitative data is presented in Table 1.
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Property Value Source(s)
Molecular Formula C32H66 [1112]
Molecular Weight 450.9 g/mol [1]

Melting Point 65-70 °C [3]

Boiling Point 467 °C [3]

Density 0.8124 g/cm? (at 20 °C)

Vapor Pressure <1 mmHg (at 20 °C) [3]

Form Powder/Flakes [3]

Insoluble in water; Soluble in
Solubility hot toluene, diethyl ether,

benzene, and ethanol.

Table 1: Physicochemical Properties of Dotriacontane

Industrial Applications and Experimental Protocols

The industrial utility of dotriacontane is expanding. The following sections detail its application
in several key areas, providing experimental protocols where sufficient information is available.

Advanced Materials Science

Dotriacontane's well-defined chain length and thermal properties make it an ideal candidate
for cutting-edge materials science research and development.

Dotriacontane's high latent heat of fusion makes it an excellent phase change material for
thermal energy storage applications. To enhance its utility, it can be nanoencapsulated to
prevent leakage and improve heat transfer.

Experimental Protocol: Ultrasonic Synthesis of Polystyrene/n-Dotriacontane Composite
Nanoencapsulated PCM

This protocol is based on the work of Fang et al. (2014) on the ultrasonically initiated
miniemulsion polymerization for creating nanoencapsulated dotriacontane.[4][5]
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Materials:

n-Dotriacontane (Dot)

Styrene (St)

Sodium dodecyl sulfate (SDS)

Poly(ethylene glycol) monooctylphenyl ether (OP-10)

Deionized water

Procedure:

Preparation of the Oil Phase: Dissolve a specific amount of dotriacontane in styrene
monomer to form the oil phase. The ratio of dotriacontane to styrene is a critical parameter
to be optimized.

Preparation of the Aqueous Phase: Prepare an aqueous solution of the composite
emulsifiers, SDS and OP-10, in deionized water.

Miniemulsion Formation: Add the oil phase to the aqueous phase and stir vigorously to form
a coarse miniemulsion.

Ultrasonication: Subject the coarse miniemulsion to high-intensity ultrasonic irradiation. Key
parameters to control are ultrasonic power output, duration, and temperature. This step is
crucial for the formation of stable nano-sized droplets.

Polymerization: The ultrasonication initiates the polymerization of styrene at the surface of
the dotriacontane nanodroplets, forming a polystyrene shell. This process is typically
carried out for a specific duration (e.g., 35 minutes) without the need for a chemical initiator.

[415]

Characterization: The resulting nanoencapsulated phase change material (NEPCM) can be
characterized using techniques such as Transmission Electron Microscopy (TEM) for
morphology, Differential Scanning Calorimetry (DSC) for thermal properties (melting
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temperature and latent heat), and Thermogravimetric Analysis (TGA) for thermal stability.[4]

[5]
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Melt Dotriacontane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166350#potential-industrial-uses-of-dotriacontane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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